Cas no 2228463-15-6 (5-amino-1,1,2,2-tetrafluoropentan-3-one)

• Product Name: 5-amino-1,1,2,2-tetrafluoropentan-3-one
• CAS No: 2228463-15-6
• MF: C₅H₇F₄NO
• MW: 173.108795404434
• CID: 5931655
• PubChem ID: 165862213
• Update Time: 2025-05-26

5-amino-1,1,2,2-tetrafluoropentan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,1,2,2-tetrafluoropentan-3-one
• EN300-1946939
• 2228463-15-6

• Inchi： 1S/C5H7F4NO/c6-4(7)5(8,9)3(11)1-2-10/h4H,1-2,10H2
• InChI Key： UGKIQKAYNIVVQE-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(CCN)=O)F

Computed Properties

• Exact Mass: 173.04637650g/mol
• Monoisotopic Mass: 173.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-amino-1,1,2,2-tetrafluoropentan-3-one

Recent Advances in the Application of 5-amino-1,1,2,2-tetrafluoropentan-3-one (CAS: 2228463-15-6) in Chemical Biology and Pharmaceutical Research

The compound 5-amino-1,1,2,2-tetrafluoropentan-3-one (CAS: 2228463-15-6) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This fluorinated ketone derivative has garnered significant attention for its potential applications in drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules, leveraging its tetrafluorinated backbone and reactive amino group for diverse chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-amino-1,1,2,2-tetrafluoropentan-3-one in the development of protease inhibitors. The researchers utilized its fluorinated moiety to enhance binding affinity and metabolic stability, resulting in compounds with improved pharmacokinetic profiles. The study highlighted the compound's ability to act as a key intermediate in the synthesis of inhibitors targeting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

Further investigations have revealed the potential of 5-amino-1,1,2,2-tetrafluoropentan-3-one in the field of positron emission tomography (PET) imaging. A recent preprint on bioRxiv described its use as a precursor for the synthesis of fluorine-18 labeled tracers. The high fluorine content of the molecule makes it an attractive candidate for radiolabeling applications, enabling non-invasive imaging of biological processes in vivo. This approach could significantly advance the development of diagnostic tools for neurological and oncological conditions.

In addition to its applications in drug development and imaging, research has also focused on the mechanistic aspects of 5-amino-1,1,2,2-tetrafluoropentan-3-one's biological activity. A 2024 study in ACS Chemical Biology employed computational modeling and experimental techniques to elucidate its interactions with various enzyme targets. The findings suggested that the compound's unique electronic properties, conferred by the tetrafluorinated structure, contribute to its selective binding to specific protein pockets, opening new avenues for rational drug design.

The safety profile and synthetic accessibility of 5-amino-1,1,2,2-tetrafluoropentan-3-one have also been subjects of recent investigations. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology indicated favorable safety characteristics at pharmacologically relevant concentrations. Meanwhile, advancements in synthetic methodologies, as reported in Organic Process Research & Development, have improved the scalability and cost-effectiveness of its production, facilitating broader research applications.

Looking forward, the unique properties of 5-amino-1,1,2,2-tetrafluoropentan-3-one (CAS: 2228463-15-6) position it as a valuable tool in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems, covalent inhibitor design, and as a scaffold for fragment-based drug discovery. As research continues to uncover new applications and optimize its utility, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.